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Compound of Interest

Compound Name: Rhodium(III) chloride

Cat. No.: B162947 Get Quote

Rhodium(III) chloride, in both its anhydrous and hydrated forms, stands as a pivotal precursor

in the synthesis of a vast array of rhodium-based catalysts and coordination compounds. Its

significance in industrial processes, particularly in homogeneous catalysis, and its role in

advanced materials science, make a thorough understanding of its properties and reactivity

essential for researchers, scientists, and professionals in drug development. This technical

guide provides an in-depth overview of the core chemical and physical characteristics of

Rhodium(III) chloride, detailed experimental protocols for key transformations, and

visualizations of its role in critical catalytic cycles.

Chemical and Physical Properties
Rhodium(III) chloride exists primarily in two forms: the anhydrous solid (RhCl₃) and the

hydrated trihydrate (RhCl₃·3H₂O). The properties of these two forms differ significantly,

particularly in terms of solubility and reactivity, which dictates their respective applications. The

anhydrous form is a dense, red-brown solid that is insoluble in water and common organic

solvents, making it less frequently used in laboratory-scale solution chemistry.[1] In contrast,

the hydrated trihydrate is a soluble, dark red crystalline solid that serves as the common

starting material for the majority of rhodium chemistry.[1][2]

Quantitative Data Summary
The key physical and chemical properties of anhydrous and hydrated Rhodium(III) chloride
are summarized in the tables below for easy comparison.
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Table 1: Properties of Anhydrous Rhodium(III) Chloride

Property Value

CAS Number 10049-07-7

Molecular Formula RhCl₃

Molecular Weight 209.26 g/mol

Appearance Red-brown or black crystalline powder

Density 5.38 g/cm³[1][2]

Melting Point ~450 °C (decomposes)[2]

Boiling Point 717 °C (sublimes)

Solubility
Insoluble in water, acids, and aqua regia.

Soluble in methanol and cyanide solutions.[2][3]

Crystal Structure Monoclinic, AlCl₃ type[1]

Table 2: Properties of Rhodium(III) Chloride Trihydrate

Property Value

CAS Number 13569-65-8

Molecular Formula RhCl₃·3H₂O

Molecular Weight 263.31 g/mol

Appearance Dark red to brown crystalline solid[2]

Melting Point 100 °C (decomposes)

Solubility
Very soluble in water, alcohol, and hydrochloric

acid. Insoluble in ether.[3]

Experimental Protocols
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Detailed methodologies for the synthesis of Rhodium(III) chloride and a key derivative,

Wilkinson's catalyst, are provided below. These protocols are intended to serve as a guide for

laboratory preparation.

Synthesis of Anhydrous Rhodium(III) Chloride
Anhydrous Rhodium(III) chloride is typically prepared through the direct chlorination of

rhodium metal at elevated temperatures.

Methodology:

Place rhodium sponge metal in a quartz tube furnace.

Heat the furnace to a temperature between 200 and 300 °C.

Pass a slow stream of dry chlorine gas over the heated rhodium sponge.

The reaction proceeds to form anhydrous Rhodium(III) chloride as a red-brown solid.

Above 800 °C, the anhydrous chloride will revert to rhodium metal and chlorine gas.[1]

Synthesis of Rhodium(III) Chloride Trihydrate
The hydrated form is generally prepared by the action of hydrochloric acid on a hydrated

rhodium(III) oxide precursor.

Methodology:

Prepare a solution of hydrated rhodium(III) oxide (Rh₂O₃·nH₂O).

Add concentrated hydrochloric acid to the hydrated oxide solution.

Gently heat the mixture to facilitate the dissolution of the oxide and formation of the chloride.

Carefully evaporate the resulting solution to crystallize the Rhodium(III) chloride trihydrate.

This method helps in the removal of nitrogen-containing impurities.[4]
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Synthesis of Wilkinson's Catalyst
(Chlorotris(triphenylphosphine)rhodium(I)) from
Rhodium(III) Chloride Trihydrate
Wilkinson's catalyst is a prominent homogeneous hydrogenation catalyst synthesized from

Rhodium(III) chloride trihydrate.

Methodology:

In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 20 mL

of absolute ethanol.

Heat the ethanol to just below its boiling point.

Add 600.3 mg of triphenylphosphine (PPh₃) to the hot ethanol and stir until completely

dissolved.

To this solution, add 101.2 mg of Rhodium(III) chloride trihydrate (RhCl₃·3H₂O).

Reflux the resulting solution for approximately 20 minutes. During this time, the color will

change, and dark red crystals of the product will form.

Filter the hot solution through a Hirsch funnel to collect the crystals.

Wash the collected crystals with three 1 mL portions of hot ethanol followed by three 1 mL

portions of diethyl ether.

The resulting product is Wilkinson's catalyst, which can be dried under vacuum.[5]

Catalytic Pathways and Workflows
Rhodium(III) chloride is a precursor to catalysts used in several critical industrial processes.

The following diagrams, rendered in DOT language, illustrate the logical flow of a key synthetic

procedure and the catalytic cycles of two major industrial reactions.

Synthesis of Wilkinson's Catalyst Workflow
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Workflow for the Synthesis of Wilkinson's Catalyst
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Caption: Synthesis of Wilkinson's Catalyst from Rhodium(III) Chloride.
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Monsanto Acetic Acid Process Catalytic Cycle
Catalytic Cycle of the Monsanto Acetic Acid Process

[Rh(CO)2I2]-

[(CH3)Rh(CO)2I3]-

+ CH3I
(Oxidative Addition)

[(CH3CO)Rh(CO)I3]-

Migratory Insertion

[(CH3CO)Rh(CO)2I3]-

+ CO

- CH3COI
(Reductive Elimination)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b162947?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The Monsanto Acetic Acid Process catalytic cycle.

Hydroformylation Catalytic Cycle (Rhodium-Catalyzed)

General Catalytic Cycle for Rhodium-Catalyzed Hydroformylation
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Caption: Rhodium-catalyzed hydroformylation cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

